Cas no 671199-20-5 (N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide)

• Product Name: N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide
• CAS No: 671199-20-5
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5419748
• PubChem ID: 3857460
• Update Time: 2025-07-09

N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000112915
• Z275024034
• EU-0015948
• VU0067845-2
• 671199-20-5
• N-(oxolan-2-ylmethyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide
• 2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• ChemDiv3_005192
• IDI1_023102
• HMS1487L22
• AKOS000812441
• CCG-23868
• SR-01000112915-1
• BRD-A00480416-001-01-7
• F3394-0507
• N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide
• AKOS016902515
• N-[(Tetrahydro-2-furanyl)methyl]-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)acetamide

• Inchi： 1S/C17H18N4O2S/c22-16(18-10-13-5-3-9-23-13)11-24-17-20-19-15-8-7-12-4-1-2-6-14(12)21(15)17/h1-2,4,6-8,13H,3,5,9-11H2,(H,18,22)
• InChI Key： PKLMPDLHXVISEE-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N2C3=C(C=CC=C3)C=CC2=NN=1

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.74±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide

Recent Advances in the Study of N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS: 671199-20-5)

The compound N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS: 671199-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazoloquinoline scaffold and acetamide linkage, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. Recent research has focused on its role as a modulator of key enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One of the most notable findings from recent studies is the compound's ability to selectively inhibit certain kinases and proteases, which are critical targets in the treatment of cancer and autoimmune diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a well-known signaling cascade implicated in tumor growth and survival. The study utilized a combination of in vitro assays and molecular docking simulations to confirm the compound's binding affinity and specificity for the target enzymes.

Further investigations have explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to interfere with the NF-κB signaling pathway, which plays a central role in the regulation of immune responses. These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory therapies.

In addition to its biological activities, recent research has also focused on optimizing the synthetic routes for N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis method that improves yield and purity while minimizing the use of hazardous reagents. This advancement is particularly important for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring the introduction of prodrug strategies or formulation improvements to address these limitations.

In conclusion, N-[(oxolan-2-yl)methyl]-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS: 671199-20-5) represents a versatile and pharmacologically active scaffold with significant potential in both oncology and immunology. Continued research efforts are expected to further elucidate its therapeutic applications and optimize its clinical viability. The compound's unique structural features and promising biological activities make it a compelling subject for future studies in the chemical biology and medicinal chemistry fields.